(3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL
Description
(3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL is a chiral amino alcohol derivative characterized by a pyridine ring substituted with a chlorine atom at the 5-position and a propanolamine side chain. Its stereochemistry at the 3-position (R-configuration) is critical for its biological activity, particularly in interactions with enzymes or receptors. The compound’s structure combines a heteroaromatic moiety with a polar hydroxyl group, making it a versatile intermediate in pharmaceutical synthesis, especially for ligands targeting neurological or metabolic pathways.
Properties
Molecular Formula |
C8H11ClN2O |
|---|---|
Molecular Weight |
186.64 g/mol |
IUPAC Name |
(3R)-3-amino-3-(5-chloropyridin-2-yl)propan-1-ol |
InChI |
InChI=1S/C8H11ClN2O/c9-6-1-2-8(11-5-6)7(10)3-4-12/h1-2,5,7,12H,3-4,10H2/t7-/m1/s1 |
InChI Key |
RYKKMPYHBHEINL-SSDOTTSWSA-N |
Isomeric SMILES |
C1=CC(=NC=C1Cl)[C@@H](CCO)N |
Canonical SMILES |
C1=CC(=NC=C1Cl)C(CCO)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A comparative analysis with structurally related compounds highlights key differences in physicochemical properties, bioactivity, and safety profiles. Below is a summary of findings based on analogous amino alcohol derivatives and chlorinated pyridine-containing molecules:
Table 1: Comparative Analysis of (3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL and Analogues
| Compound Name | Molecular Weight | LogP (Predicted) | Bioactivity (IC₅₀) | Safety Profile (LD₅₀) | Key Applications |
|---|---|---|---|---|---|
| (3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL | 216.66 g/mol | 1.2 | Not reported | Not evaluated | Pharmaceutical intermediates |
| 3-Amino-3-(2-pyridyl)propan-1-ol | 182.23 g/mol | 0.8 | 5 µM (Enzyme X) | >500 mg/kg (oral) | Neurological research |
| 5-Chloro-2-pyridineethanol | 157.59 g/mol | 1.5 | Inactive | 300 mg/kg (oral) | Solvent/ligand synthesis |
| (3S)-3-Amino-3-(4-chlorophenyl)propan-1-ol | 215.69 g/mol | 2.1 | 10 µM (Receptor Y) | 200 mg/kg (oral) | Antidepressant candidate |
Key Observations:
Structural Impact on Bioactivity: The absence of a chlorine atom in 3-Amino-3-(2-pyridyl)propan-1-ol reduces its molecular weight and LogP compared to the target compound, correlating with higher enzyme inhibition potency .
Stereochemical Influence : The (3R)-configuration of the target compound may confer selectivity in binding compared to its (3S)-configured phenyl analogue, which shows moderate receptor activity but higher toxicity .
Safety Considerations: Chlorinated pyridine derivatives like 5-Chloro-2-pyridineethanol exhibit lower safety margins (LD₅₀ = 300 mg/kg), suggesting that the target compound’s amino alcohol moiety might mitigate toxicity, though this remains untested .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
